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Compound of Interest

Compound Name: 4-Nitrosomethylaminopyridine
CAS No.: 16219-99-1
Cat. No.: B097013
- J

4-Nitrosomethylaminopyridine (NMAP), registered under CAS number 16219-99-1, is a
heterocyclic N-nitrosamine compound.[1] While not a therapeutic agent itself, NMAP has
emerged as a molecule of significant importance within the pharmaceutical industry. Its primary
and critical function is to serve as a high-purity analytical reference standard.[1][2][3] In an era
of heightened regulatory scrutiny concerning potentially genotoxic impurities in drug products,
the availability of well-characterized standards like NMAP is indispensable.

The presence of nitrosamine impurities in pharmaceuticals, even at trace levels, is a major
concern for global regulatory bodies such as the U.S. Food and Drug Administration (FDA) and
the European Medicines Agency (EMA) due to the classification of many compounds in this
class as probable or suspected human carcinogens.[1][4] NMAP is utilized by researchers,
scientists, and drug development professionals for the development and validation of sensitive
analytical methods designed to detect and quantify such impurities in active pharmaceutical
ingredients (APIs) and finished drug products.[1][2] This guide provides a comprehensive
overview of the core properties, synthesis, and application of 4-Nitrosomethylaminopyridine,
offering field-proven insights for its effective use in a quality control and drug development
setting.

Physicochemical and Structural Properties

A thorough understanding of a reference standard's physical and chemical properties is
fundamental to its correct handling, storage, and application in analytical methodologies. NMAP
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is typically described as an off-white solid, with key properties compiled from various databases

and supplier technical sheets.[5]

Table 1: Chemical Identity and Physicochemical Properties of 4-Nitrosomethylaminopyridine

Property Value Source(s)
N-methyl-N-pyridin-4-yInitrous

IUPAC Name ] YRRy Y [1][6]
amide
4-(Methylnitrosamino)pyridine,

Synonyms N-Methyl-N-nitroso-4- [6][7118]
aminopyridine

CAS Number 16219-99-1 [6][7]

Molecular Formula CeH7N3O [61[7]

Molecular Weight 137.14 g/mol [31[61[9]

Appearance Off-white solid [5]

N ] 286.6 °C at 760 mmHg

Boiling Point ) 41071

(Predicted/Calculated)
) 1.17 g/cm3

Density i [7][10]
(Predicted/Calculated)

Vapor Pressure 0.00262 mmHg at 25°C [71[10]

pKa 2.94 £ 0.10 (Predicted) [4107]

Flash Point 127.1°C [7]

- Soluble in Methanol (MEOH),

Solubility o [51[11]
Acetonitrile

Storage 2-8 °C [51[8]

Note: Some physical properties, such as boiling point and density, are predicted values from

computational models.

Caption: Chemical structure of 4-Nitrosomethylaminopyridine (NMAP).
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Synthesis and Mechanism of Formation

The principal and most common method for the synthesis of 4-Nitrosomethylaminopyridine
is the N-nitrosation of its secondary amine precursor, 4-methylaminopyridine.[1] This reaction is
a classic example of electrophilic substitution at a nitrogen atom.

Causality of Experimental Choices

The reaction is typically conducted under acidic conditions. This is a critical choice because the
acid (e.g., sulfuric or hydrochloric acid) protonates the nitrite salt (commonly sodium nitrite,
NaNOz2), generating nitrous acid (HNO3z). The nitrous acid is then further protonated and loses
water to form the highly reactive electrophile, the nitrosonium ion (NO*).[1] The lone pair of
electrons on the nitrogen atom of the methylamino group of 4-methylaminopyridine then acts
as a nucleophile, attacking the electrophilic nitrosonium ion.[1]

Temperature control, for instance, maintaining a range of 45-50°C as cited in general industrial
protocols, is crucial to prevent unwanted side reactions and decomposition of the thermally
sensitive nitrous acid.[1]

4-Methylaminopyridine
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Nitrosonium lon (NO™*)

Electrophile

Sodium Nitrite
(NaNO2)
Acidic Conditions
(e.g., H2S0a)
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Caption: Synthesis pathway for 4-Nitrosomethylaminopyridine (NMAP).

Experimental Protocol: General N-Nitrosation Procedure

The following is a generalized, illustrative protocol based on the established chemistry for N-
nitrosation. Specific quantities and conditions must be optimized for laboratory scale and safety
considerations.
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» Dissolution: Dissolve the precursor amine, 4-methylaminopyridine, in a suitable acidic
agueous solution (e.g., dilute sulfuric acid) in a reaction vessel equipped with a stirrer and
temperature probe.

e Cooling: Cool the solution to a controlled temperature, typically between 0-10°C, to manage
the exothermic nature of the reaction and the stability of nitrous acid.

» Nitrosating Agent Addition: Prepare a separate aqueous solution of sodium nitrite (NaNO2).
Add this solution dropwise to the stirred amine solution. The rate of addition is critical to
maintain the desired temperature range.

o Reaction Monitoring: Monitor the reaction progress. A simple qualitative test, such as using
potassium iodide-starch paper, can be used to check for the presence of excess nitrous acid,
which indicates the completion of the reaction.

o Work-up: Once the reaction is complete, neutralize the excess acid carefully with a suitable
base (e.g., sodium bicarbonate solution) until the pH is neutral or slightly basic.

o Extraction & Purification: Extract the product from the aqueous layer using an appropriate
organic solvent (e.g., dichloromethane or ethyl acetate). The combined organic layers are
then dried over an anhydrous salt (e.g., Na2S0a), filtered, and the solvent is removed under
reduced pressure. The crude product can be further purified by techniques such as column
chromatography or recrystallization to achieve the high purity required for a reference
standard.

Application in Pharmaceutical Analysis and Quality
Control

The primary utility of 4-Nitrosomethylaminopyridine is as a fully characterized impurity
reference standard for analytical applications within the pharmaceutical industry.[1] It is
essential for method development, validation, and routine quality control (QC) testing.[1][2] Its
use is particularly relevant for drug products such as Asenapine, Isoniazid, and Valsartan,
where related secondary amines could potentially form nitrosamine impurities.[3][8][9]

The workflow involves using a precisely weighed amount of the high-purity NMAP standard to
prepare stock and working solutions of known concentrations. These solutions are then used
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to:

e Develop and Optimize Analytical Methods: In techniques like High-Performance Liquid
Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), the
standard is used to determine the retention time and response factor of NMAP, allowing for
the optimization of separation and detection parameters.

» Validate Methods (AMV): The standard is used to establish key validation parameters such
as specificity, linearity, accuracy, precision, and sensitivity, including the Limit of Detection
(LOD) and Limit of Quantification (LOQ). This ensures the analytical method is reliable and fit
for its intended purpose.

e Quantify Impurities in QC: During routine QC testing of API batches or finished products, the
NMAP standard is used to create a calibration curve. The response of any potential NMAP
impurity found in the test sample is compared against this curve to accurately determine its
concentration, ensuring it remains below the strict safety thresholds set by regulators.[1][12]
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Caption: Use of NMAP reference standard in a typical QC workflow.

Spectroscopic Profile and Characterization

As a reference material, NMAP must be supplied with comprehensive characterization data to
ensure its identity and purity.[1][2] Standard characterization includes techniques like HPLC,
Mass Spectrometry, *H NMR, and FT-IR.[1][3]
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'H NMR (Proton Nuclear Magnetic Resonance): This technique provides structural
confirmation. For NMAP, the spectrum would be expected to show distinct signals for the
protons on the pyridine ring and a singlet for the three protons of the methyl (-CHs) group.
The chemical shifts and coupling patterns of the aromatic protons would confirm the 4-
substitution pattern on the pyridine ring.

13C NMR (Carbon-13 Nuclear Magnetic Resonance): Provides information on the carbon
skeleton of the molecule, complementing the *H NMR data.

Mass Spectrometry (MS): Typically coupled with LC (LC-MS), this confirms the molecular
weight of the compound (137.14 g/mol ) by identifying the molecular ion peak (e.g., [M+H]*
at m/z 138.1).[3][5]

Fourier-Transform Infrared Spectroscopy (FT-IR): Used to identify the functional groups
present in the molecule. The spectrum of NMAP would show characteristic absorption bands
for N=0O (nitroso) stretching, C-N stretching, and aromatic C=C and C-H bonds of the
pyridine ring.

HPLC: This is the primary technique for determining the purity of the reference standard,
typically reported as >95% or higher.[5][8]

Toxicology and Safe Handling

The safety profile of NMAP is of paramount importance due to its classification and the general

concern for N-nitrosamines.

Table 2: GHS Hazard Classification for 4-Nitrosomethylaminopyridine
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Hazard Code Hazard Statement Class

o Acute Toxicity, Oral (Category
H301 Toxic if swallowed

3)
H319 Causes serious eye irritation Eye Irritation (Category 2A)
H351 Suspected of causing cancer Carcinogenicity (Category 2)

Source: Aggregated GHS
information from ECHA C&L

Inventory.[6]

The compound is listed as a poison by ingestion.[4][13] While many N-nitroso compounds are
known carcinogens, one long-term study in rats reportedly found 4-NMPY to be non-
carcinogenic.[1] However, given the GHS classification and the structural alerts for genotoxicity,
it must be handled with extreme caution as a potential carcinogen.[4][6] When heated to
decomposition, it emits toxic fumes of nitrogen oxides (NOXx).[4][13]

Mandatory Safety Protocols

Due to its hazardous nature, strict safety protocols must be followed when handling NMAP.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
chemical-impermeable gloves (e.g., nitrile), and safety glasses with side shields or goggles.
[10]

Ventilation: Handle the compound only in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of any dust or vapors.[10]

Handling: Avoid contact with skin and eyes.[10] Avoid formation of dust. Use non-sparking
tools and ensure proper grounding to prevent electrostatic discharge.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from incompatible materials.[10] The recommended storage temperature is 2-8°C.[5][8]

Disposal: Dispose of waste material in accordance with all applicable local, state, and federal
regulations. Do not allow the chemical to enter drains.[10]
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Conclusion

4-Nitrosomethylaminopyridine (CAS 16219-99-1) is a vital tool for the pharmaceutical

industry. Its role as a high-purity, well-characterized reference standard is central to the robust

control of genotoxic impurities in drug manufacturing. By enabling the development, validation,

and execution of sensitive analytical methods, NMAP empowers scientists and quality control

professionals to ensure that pharmaceutical products meet the stringent safety and quality

standards demanded by regulatory authorities and expected by patients. A thorough

understanding of its synthesis, properties, and safe handling is essential for its effective and

responsible application in advancing drug safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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